Cas no 2092835-43-1 (5,6,7-Trichloroquinolin-3-amine)

5,6,7-Trichloroquinolin-3-amine is a halogenated quinoline derivative with potential applications in pharmaceutical and agrochemical research. Its trichloro-substituted quinoline structure imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of bioactive compounds. The amine group at the 3-position allows for further functionalization, enabling the development of targeted molecules. This compound exhibits stability under standard conditions, facilitating handling and storage. Its distinct substitution pattern may contribute to enhanced binding affinity in medicinal chemistry applications, particularly in the design of antimicrobial or anticancer agents. Researchers value this compound for its versatility in heterocyclic chemistry and its role in structure-activity relationship studies.

5,6,7-Trichloroquinolin-3-amine structure

2092835-43-1 structure

Product Name:5,6,7-Trichloroquinolin-3-amine

CAS No:2092835-43-1

MF:C₉H₅Cl₃N₂

MW:247.508398771286

CID:5267421

Update Time:2025-10-31

5,6,7-Trichloroquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

- 5,6,7-Trichloroquinolin-3-amine
- Inchi： 1S/C9H5Cl3N2/c10-6-2-7-5(8(11)9(6)12)1-4(13)3-14-7/h1-3H,13H2
- InChI Key： OQJVYQMSHCREBX-UHFFFAOYSA-N
- SMILES： N1C2C(=C(Cl)C(Cl)=C(Cl)C=2)C=C(N)C=1

5,6,7-Trichloroquinolin-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01027987-1g	5,6,7-Trichloroquinolin-3-amine	2092835-43-1	95%	1g	￥3717.0	2023-03-19
Enamine	EN300-361763-0.05g	5,6,7-trichloroquinolin-3-amine	2092835-43-1	95.0%	0.05g	$624.0	2025-03-18
Enamine	EN300-361763-0.1g	5,6,7-trichloroquinolin-3-amine	2092835-43-1	95.0%	0.1g	$653.0	2025-03-18
Enamine	EN300-361763-0.25g	5,6,7-trichloroquinolin-3-amine	2092835-43-1	95.0%	0.25g	$683.0	2025-03-18
Enamine	EN300-361763-0.5g	5,6,7-trichloroquinolin-3-amine	2092835-43-1	95.0%	0.5g	$713.0	2025-03-18
Enamine	EN300-361763-1.0g	5,6,7-trichloroquinolin-3-amine	2092835-43-1	95.0%	1.0g	$743.0	2025-03-18
Enamine	EN300-361763-2.5g	5,6,7-trichloroquinolin-3-amine	2092835-43-1	95.0%	2.5g	$1454.0	2025-03-18
Enamine	EN300-361763-5.0g	5,6,7-trichloroquinolin-3-amine	2092835-43-1	95.0%	5.0g	$2152.0	2025-03-18
Enamine	EN300-361763-10.0g	5,6,7-trichloroquinolin-3-amine	2092835-43-1	95.0%	10.0g	$3191.0	2025-03-18

5,6,7-Trichloroquinolin-3-amine Related Literature

1. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
2. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
3. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
4. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
5. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665

Additional information on 5,6,7-Trichloroquinolin-3-amine

Recent Advances in the Study of 5,6,7-Trichloroquinolin-3-amine (CAS: 2092835-43-1) in Chemical Biology and Pharmaceutical Research

5,6,7-Trichloroquinolin-3-amine (CAS: 2092835-43-1) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic amine, characterized by its trichlorinated quinoline backbone, has demonstrated promising biological activities, particularly in the context of antimicrobial and anticancer applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential as a scaffold for drug development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial properties of 5,6,7-Trichloroquinolin-3-amine against multidrug-resistant bacterial strains. The compound exhibited potent inhibitory effects against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) in the low micromolar range. Structural-activity relationship (SAR) analyses suggested that the trichlorination pattern is critical for maintaining antimicrobial efficacy while reducing cytotoxicity to mammalian cells.

In the field of oncology, researchers have explored the compound's potential as a kinase inhibitor. Preliminary results from a 2024 study in Bioorganic & Medicinal Chemistry Letters indicate that derivatives of 5,6,7-Trichloroquinolin-3-amine show selective inhibition of certain tyrosine kinases involved in cancer cell proliferation. The compound's unique electronic properties, attributed to its chlorine substituents, appear to enhance its binding affinity to specific kinase domains.

The synthetic accessibility of 5,6,7-Trichloroquinolin-3-amine has also been a focus of recent research. A team from the University of Cambridge recently developed a novel, high-yield synthesis route (published in Organic Process Research & Development, 2024) that reduces the number of steps from traditional methods while improving overall yield and purity. This advancement is particularly significant for scaling up production for preclinical studies.

Looking forward, researchers are particularly interested in exploring the compound's potential in combination therapies and as a building block for more complex pharmaceutical agents. Its demonstrated stability under physiological conditions and favorable pharmacokinetic properties in animal models suggest it may serve as an excellent candidate for further drug development efforts. Several pharmaceutical companies have reportedly initiated programs to develop 5,6,7-Trichloroquinolin-3-amine derivatives for specific therapeutic indications.